2-Methyl-6-((methylsulfanyl)methyl)-4-pyrimidinol

• IUPAC Name: 2-methyl-4-(methylsulfanylmethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C7H10N2OS/c1-5-8-6(4-11-2)3-7(10)9-5/h3H,4H2,1-2H3,(H,8,9,10)
• InChI Key: MABGMPOMECYVQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=O)N1)CSC
• Molecular Formula: C7H10N2OS
• Molecular Weight: 170.23 g/mol
• CAS No.: 68087-18-3

Description

2-Methyl-6-((methylsulfanyl)methyl)-4-pyrimidinol is a useful research compound. Its molecular formula is C7H10N2OS and its molecular weight is 170.23. The purity is usually 95%.
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Scientific Research Applications

Nucleophilic Displacement in Synthesis

Researchers have demonstrated the nucleophilic displacement of a methylsulfanyl group on pyrimidinone scaffolds, allowing for the introduction of amino groups and the formation of carbon-carbon bonds. This process involves oxidation into a methylsulfonyl group to facilitate displacement, showcasing the compound's utility in complex organic synthesis (Kikelj et al., 2010).

Crystallography and Polymorphism

The compound has also been studied in the context of crystallography, where different polymorphic forms and their hydrogen bonding patterns have been explored. This research provides insights into the molecular structure and interactions, which is crucial for understanding the material properties and designing new drugs (Glidewell et al., 2003).

Regioselective Synthesis

Another study focused on the highly regioselective synthesis of 3,6-disubstituted 2-(methylsulfanyl)pyrimidin-4(3H)-ones. This synthesis process highlights the compound's versatility in obtaining products with specific structural features, which is beneficial for the development of pharmaceuticals and materials with tailored properties (dos Santos et al., 2015).

Dimerization and Molecular Interactions

Research into the dimerization of ureidopyrimidones via quadruple hydrogen bonding offers insights into the supramolecular assembly processes. Understanding these interactions is fundamental for the development of new materials and drug design, highlighting the compound's significance in supramolecular chemistry (Beijer et al., 1998).

Domino Reactions in Organic Synthesis

The compound's utility is further evidenced in domino reactions, where it participates in complex transformations to produce novel structures. Such reactions are valuable for efficiently synthesizing complex molecules, which can have applications in pharmaceuticals and organic materials (Erkin & Ramsh, 2014).